N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)isobutyramide

• IUPAC Name: N-[4-[(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)sulfamoyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C24H29N3O5S/c1-6-13-27-20-14-18(9-12-21(20)32-15-24(4,5)23(27)29)26-33(30,31)19-10-7-17(8-11-19)25-22(28)16(2)3/h6-12,14,16,26H,1,13,15H2,2-5H3,(H,25,28)
• InChI Key: QTYVGYJRZRJSGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C
• Molecular Formula: C24H29N3O5S
• Molecular Weight: 471.6 g/mol
• CAS No.: 922104-52-7

Description

This compound features a complex polycyclic framework with a benzo[b][1,4]oxazepin core fused to a sulfamoylphenyl-isobutyramide moiety. Key structural attributes include:

• Benzo[b][1,4]oxazepin ring: A seven-membered heterocycle containing oxygen and nitrogen atoms, substituted with an allyl group at position 5 and two methyl groups at position 3. The 4-oxo group introduces a ketone functionality.
• Sulfamoyl bridge: Connects the benzooxazepin system to a para-substituted phenyl ring.

This structure combines rigidity (from the fused rings) and flexibility (allyl substituent), which may influence pharmacokinetic properties such as solubility and target binding .

Biological Activity

N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)isobutyramide is a complex organic compound that has garnered interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features several notable structural components:

• Sulfamoyl group : Known for its antibacterial properties.
• Tetrahydrobenzo[b][1,4]oxazepin moiety : Implicated in various biological activities.
• Allyl group : Often associated with increased reactivity and potential therapeutic effects.

Molecular Characteristics

Property	Value
Molecular Formula	C21H27N3O3S
Molecular Weight	403.5 g/mol
CAS Number	922104-05-0

Anticancer Properties

Research indicates that derivatives of compounds containing the tetrahydrobenzo[b][1,4]oxazepin structure exhibit significant cytotoxic activity against various cancer cell lines. For instance, studies have shown that modifications to this framework can enhance the anticancer efficacy compared to traditional chemotherapeutics like doxorubicin .

Case Study: Cytotoxic Activity

In a comparative study, several synthesized compounds were evaluated for their in vitro anticancer activity. Notably, compounds similar to N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)isobutyramide demonstrated promising results:

• Compound 6k : Showed significant cytotoxicity against breast cancer cells.
• Compound 6j : Exhibited enhanced activity against lung cancer cell lines.

The biological activity of N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)isobutyramide is believed to involve multiple pathways:

• Inhibition of DNA synthesis : The compound may interfere with the replication of cancer cells.
• Induction of apoptosis : Triggering programmed cell death in malignant cells.
• Anti-inflammatory effects : Potentially reducing tumor-promoting inflammation.

Antimicrobial Activity

The sulfamoyl component is known for its antibacterial properties. Preliminary studies suggest that the compound may also exhibit activity against certain bacterial strains. Further investigation is needed to characterize its spectrum of antimicrobial efficacy.

Synthesis and Optimization

The synthesis of N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)isobutyramide typically involves multi-step organic synthesis techniques. Key steps include:

• Formation of the tetrahydrobenzo[b][1,4]oxazepin core.
• Introduction of the sulfamoyl group via nucleophilic substitution.
• Coupling with isobutyramide.

Reaction Conditions

Optimizing reaction conditions is crucial for maximizing yield and purity:

Step	Conditions
Tetrahydrobenzo synthesis	Reflux in appropriate solvent
Sulfamoylation	Mild base catalysis
Final coupling	Temperature-controlled reaction

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-Phenylacetamide Derivatives (A28–A35)

These compounds (e.g., N-(4-((4-(4-chlorophenyl)thiazol-2-yl)amino)phenyl)isobutyramide) share the isobutyramide and sulfamoylphenyl groups but differ in their core heterocycles (thiazole vs. benzooxazepin) and substituents. Key distinctions include:

Feature	Target Compound	A28–A35 Derivatives ()
Core Heterocycle	Benzo[b][1,4]oxazepin (7-membered, O/N-containing)	Thiazole (5-membered, S/N-containing)
Substituents	Allyl, 3,3-dimethyl, 4-oxo	4-Chlorophenyl, thiazol-2-ylamino
Melting Point	Not reported in evidence	190.6–265.7°C (varies with substituents)
Synthetic Yield	Not reported in evidence	55–91%

Implications :

• The allyl group in the target compound could introduce reactivity (e.g., Michael addition) absent in A28–A35 derivatives .

Sulfonamide Derivatives ()

The compound N-[2-(5-bromo-2-morpholin-4-ylpyrimidin-4-ylsulfanyl)-4-methoxyphenyl]-2,4,6-trimethylbenzenesulfonamide shares a sulfonamide/sulfamoyl linkage but diverges in key regions:

Feature	Target Compound	Compound
Linkage Type	Sulfamoyl (-NHSO₂-)	Sulfonamide (-SO₂NH-)
Core Structure	Benzooxazepin	Pyrimidine-morpholine system
Substituents	Allyl, dimethyl, isobutyramide	Bromo, morpholine, methoxy, trimethylbenzene

Implications :

• The sulfamoyl group in the target compound may exhibit different hydrogen-bonding patterns compared to sulfonamides, affecting target selectivity.

Research Findings and Inferences

While direct pharmacological data for the target compound are absent in the provided evidence, structural analogs offer insights:

• Antibacterial Potential: A28–A35 derivatives showed moderate antibacterial activity, suggesting that the target compound’s sulfamoyl-isobutyramide motif may similarly interact with bacterial enzymes .
• Crystallographic Stability: The benzooxazepin ring’s fused system could enhance crystallinity compared to monocyclic thiazoles, aiding in X-ray structure determination (as inferred from SHELX/WinGX methodologies in ).
• Metabolic Stability : The allyl group may confer susceptibility to oxidative metabolism, whereas the dimethyl groups on the oxazepin ring could hinder enzymatic degradation .

Q & A

Basic Research Questions

Q. What methodologies are recommended for optimizing the multi-step synthesis of this compound?

• Methodological Answer : Synthesis typically involves sequential reactions such as cyclization to form the oxazepine core, sulfonylation, and amidation. Key steps include:

• Precursor preparation : Use sodium borohydride for selective reduction of keto groups to stabilize intermediates .
• Reaction conditions : Maintain inert atmospheres (e.g., nitrogen) and controlled temperatures (e.g., 0–5°C for sulfonylation) to minimize side reactions .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradients) and recrystallization (using ethanol or acetonitrile) improve purity .
  • Validation : Monitor reaction progress via thin-layer chromatography (TLC) and confirm final structure using NMR and mass spectrometry .

Q. Which analytical techniques are critical for structural confirmation and purity assessment?

• Core Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR to verify regiochemistry of the oxazepine ring and sulfamoyl group placement .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula (e.g., expected [M+H]⁺ ion) .
• HPLC : Use C18 columns with UV detection (λ = 254 nm) to assess purity (>95% required for biological assays) .
  • Supplementary Methods : X-ray crystallography (if single crystals are obtainable) resolves stereochemical ambiguities .

Q. How can solubility profiles be systematically determined for in vitro assays?

• Stepwise Protocol :

Solvent Screening : Test solubility in DMSO (primary stock), followed by aqueous buffers (PBS, pH 7.4) with surfactants (e.g., Tween-80) .

Quantification : Use UV-Vis spectroscopy (calibration curve at λ_max ≈ 280 nm) to measure concentration in saturated solutions .

Stability Check : Incubate at 37°C for 24 hours; reanalyze via HPLC to detect degradation .

Advanced Research Questions

Q. What computational strategies predict target interactions and guide mechanistic studies?

• Approaches :

• Molecular Docking : Use AutoDock Vina with crystal structures of carbonic anhydrases or kinases to identify binding pockets .
• Quantum Chemical Calculations : DFT (B3LYP/6-31G*) models reaction pathways (e.g., sulfonamide group reactivity) .
• MD Simulations : GROMACS for assessing protein-ligand stability over 100-ns trajectories .
  • Validation : Correlate docking scores (ΔG binding) with IC₅₀ values from enzyme inhibition assays .

Q. How can contradictory bioactivity data across studies be resolved?

• Troubleshooting Framework :

• Assay Consistency : Standardize protocols (e.g., ATP levels in kinase assays, cell passage numbers) .
• Metabolic Interference : Test for off-target effects using siRNA knockdowns or isoform-specific inhibitors .
• Data Normalization : Express activity relative to positive controls (e.g., doxorubicin for cytotoxicity) .
  • Case Example : If antibacterial activity varies, check bacterial strain genetic backgrounds and compound efflux pump expression .

Q. What strategies enhance structure-activity relationship (SAR) studies for derivatives?

• Design Principles :

• Functional Group Modifications : Replace the allyl group with bulkier substituents (e.g., cyclopropyl) to probe steric effects .
• Bioisosteres : Substitute the isobutyramide moiety with trifluoroacetamide to assess electronic impacts .
  • Synthetic Workflow :

Parallel Synthesis : Use microwave-assisted reactions to rapidly generate derivatives .

High-Throughput Screening : 96-well plate assays for IC₅₀ determination against cancer cell lines (e.g., MCF-7, HeLa) .